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These application notes provide detailed protocols for the dissolution, storage, and
experimental use of ABBV-712, a selective inhibitor of Tyrosine Kinase 2 (TYK2). The
information is intended for researchers, scientists, and drug development professionals.

Physicochemical and Solubility Data

ABBV-712 is a selective and orally active inhibitor of TYK2, a member of the Janus kinase
(JAK) family.[1][2][3] It is under investigation for its potential in treating autoimmune diseases.
[2] For successful experimental outcomes, proper handling and dissolution of the compound

are critical.
Property Value Source
Molecular Weight 452.50 g/mol [1]
Appearance Off-white to light yellow solid [1]
Solubility in DMSO 250 mg/mL (552.49 mM) [1]
Thermodynamic Solubility 708 uM (in pH 7.4 buffer) [4]
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Note: The use of ultrasonic treatment may be necessary to achieve maximum solubility in
DMSO. It is also recommended to use newly opened, anhydrous DMSO as the solvent's
hygroscopic nature can negatively affect solubility.[1]

Preparation of Stock Solutions

It is recommended to prepare a concentrated stock solution of ABBV-712 in a suitable organic
solvent, which can then be diluted to the final desired concentration in aqueous-based
experimental media.

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

Materials:

ABBV-712 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated pipettes
Procedure:

e Weighing the Compound: Accurately weigh the desired amount of ABBV-712 powder. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 4.525 mg of ABBV-
712 (Molecular Weight = 452.5 g/mol ).

e Adding Solvent: Add the appropriate volume of anhydrous DMSO to the vial containing the
ABBV-712 powder. For 4.525 mg of ABBV-712, add 1 mL of DMSO to achieve a 10 mM
concentration. A stock solution preparation table is provided below for convenience.[1]
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» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If necessary, use a sonicator for a short period to aid dissolution.[1]

 Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.[1]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1]

stock Solui . ble (i SO1]

Volume of DMSO

Target Volume of DMSO Volume of DMSO
. for 10 mg ABBV-
Concentration for 1 mg ABBV-712 for 5 mg ABBV-712 i
1mM 2.2099 mL 11.0497 mL 22.0994 mL
5 mM 0.4420 mL 2.2099 mL 4.4199 mL
10 mM 0.2210 mL 1.1050 mL 2.2099 mL
20 mM 0.1105 mL 0.5525 mL 1.1050 mL

Experimental Protocols
Protocol for Diluting ABBV-712 for In Vitro Cell-Based
Assays

This protocol describes the dilution of the DMSO stock solution into an aqueous cell culture
medium for treating cells.

Materials:
e 10 mM ABBV-712 stock solution in DMSO
 Sterile cell culture medium (e.g., DMEM, RPMI-1640) appropriate for your cell line

 Sterile microcentrifuge tubes or multi-well plates
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Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM ABBV-712 stock solution at
room temperature.

Intermediate Dilution (Optional but Recommended): To minimize the final concentration of
DMSO in the cell culture, it is advisable to perform an intermediate dilution in the cell culture
medium. For example, to achieve a final concentration of 1 uM, you can first dilute the 10
mM stock 1:100 in sterile medium to get a 100 uM intermediate solution.

Final Dilution: Add the appropriate volume of the intermediate or stock solution to the cell
culture wells to achieve the desired final concentration. For instance, to get a 1 uM final
concentration from a 100 uM intermediate solution, you would add 10 pL of the intermediate
solution to 990 pL of cell culture medium in a well.

Vehicle Control: It is crucial to include a vehicle control in your experiment. This control
should contain the same final concentration of DMSO as the wells treated with ABBV-712 to
account for any effects of the solvent on the cells.

Incubation: Incubate the cells with ABBV-712 for the desired experimental duration.

Visualizations
TYK2 Signaling Pathway

ABBV-712 is a selective inhibitor of TYK2, which is a key component of the JAK-STAT
signaling pathway. TYK2 is activated by various cytokine receptors, including those for IL-12

and IL-23, leading to the phosphorylation and activation of STAT proteins, which then

translocate to the nucleus to regulate gene expression.
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TYK2 Signaling Pathway and Inhibition by ABBV-712.

Experimental Workflow for ABBV-712 Dissolution and
Use

The following diagram illustrates the general workflow from receiving the powdered compound

to its application in cell-based experiments.
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Workflow for the preparation and use of ABBV-712.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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